Preparation of BaTiO3 nanocrystals using a two-phase solvothermal method†
Journal of Materials Chemistry Pub Date: 2007-09-11 DOI: 10.1039/B708914G
Abstract
A two-phase solvothermal synthesis approach for the preparation of hydrophobic BaTiO3 nanocrystals is reported. Three organic solvents, hexadecene, toluene, and heptane were used as the oil phase and compared to each other with respect to the product quality. The BaTiO3 particles are crystalline with a mean size of 3.7 nm and can be dispersed in a variety of organic solvents forming highly transparent dispersions. X-Ray diffraction patterns indicate the presence of the cubic phase even after calcination at 800 °C. Transparent polymer nanocomposites (T > 80%) are obtained from the hydrophobic BaTiO3 nanocrystals (1–3 wt%) and lauryl acrylate.
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Journal Name:Journal of Materials Chemistry
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